Cas no 63238-67-5 (Benzoylmesaconine)

Conclusion: benzoylmesaconine (mesaconine 14 benzoate) is the most abundant component of Aconite Decoction. Aconite Decoction can be used in the study of rheumatoid arthritis
Benzoylmesaconine structure
Benzoylmesaconine structure
Product Name:Benzoylmesaconine
CAS No:63238-67-5
Molecular Formula:C31H43NO10
Molecular Weight:589.6738
CID:820488
PubChem ID:145925535

Benzoylmesaconine Properties

Names and Identifiers

    • Benzoylmesaconine
    • (1alpha,3alpha,6alpha,14alpha,15alpha,16beta)-1,6,16-Trimethoxy-4-(methoxymethyl)-20-methylaconitane-3,8,13,14,15-pentol 14-benzoate
    • 14-O-Benzoylmesaconine
    • 8-Deacetylmesaconitine
    • Mesaconine 14-benzoate
    • O8-Deacetylmesaconitine
    • Bulleyaconitine A
    • Benzoylmesaconitine
    • [(2R,3R,4R,5R,6S,7S,8R,13R,14R,16S,17R,18R)-5,7,8,14-Tetrahydroxy-6,16,18-trimethoxy-13-(methoxymeth
    • UNII-PXJ8W3681R
    • Aconitane-3,8,13,14,15-pentol, 4-(methoxymethyl)-20-methyl-1,6,16-trimethoxy-, 14-benzoate, (1-alpha,3-alpha,6-alpha,14-alpha,15-alpha,16-beta)-
    • 63238-67-5
    • BRN 0072534
    • PXJ8W3681R
    • 4-21-00-02898 (Beilstein Handbook Reference)
    • ACONITANE-3,8,13,14,15-PENTOL, 4-(METHOXYMETHYL)-20-METHYL-1,6,16-TRIMETHOXY-, 14-BENZOATE, (1-.ALPHA.,3-.ALPHA.,6-.ALPHA.,14-.ALPHA.,15-.ALPHA.,16-.BETA.)-
    • NS00094336
    • CHEBI:132630
    • (1alpha,3alpha,6alpha,14alpha,15alpha,16beta)-3,8,13,15-tetrahydroxy-1,6,16-trimethoxy-4-(methoxymethyl)-20-methylaconitan-14-yl benzoate
    • (1S,2R,3R,4R,5R,6S,7S,8R,9R,13R,14R,16S,17S,18R)-5,7,8,14-tetrahydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-methyl-11-azahexacyclo[7.7.2.1(2),?.0(1),(1)?.0(3),?.0(1)(3),(1)?]nonadecan-4-yl benzoate
    • 1ST40291
    • DA-51030
    • 3alpha,8,13,15alpha-tetrahydroxy-1alpha,6alpha,16beta-trimethoxy-4-(methoxymethyl)-20-methylaconitan-14alpha-yl benzoate
    • AC-34000
    • 14-benzoylmesaconine
    • CHEMBL2062952
    • [(1S,2R,3R,4R,5R,6S,7S,8R,9R,13R,14R,16S,17S,18R)-5,7,8,14-tetrahydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-methyl-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] benzoate
    • MDL： MFCD01673475
    • InChIKey： PULWZCUZNRVAHT-HYKPJVSKSA-N
    • Inchi： 1S/C31H43NO10/c1-32-13-28(14-38-2)17(33)11-18(39-3)30-16-12-29(36)25(42-27(35)15-9-7-6-8-10-15)19(16)31(37,24(34)26(29)41-5)20(23(30)32)21(40-4)22(28)30/h6-10,16-26,33-34,36-37H,11-14H2,1-5H3/t16-,17-,18?,19-,20?,21?,22+,23?,24+,25-,26+,28+,29-,30?,31-/m1/s1
    • SMILES： O([H])[C@]12[C@]([H])([C@@]([H])([C@@]3([C@@]([H])([C@@]1([H])[C@@]([H])(C3([H])[H])C13C([H])(C([H])([H])[C@]([H])([C@@]4(C([H])([H])OC([H])([H])[H])C([H])([H])N(C([H])([H])[H])C1([H])C2([H])C([H])([C@]34[H])OC([H])([H])[H])O[H])OC([H])([H])[H])OC(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)O[H])OC([H])([H])[H])O[H]

Computed Properties

  • Exact Mass: 589.288697g/mol
  • Surface Charge: 0
  • XLogP3: -0.7
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 11
  • Rotatable Bond Count: 8
  • Monoisotopic Mass: 589.288697g/mol
  • Monoisotopic Mass: 589.288697g/mol
  • Topological Polar Surface Area: 147Ų
  • Heavy Atom Count: 42
  • Complexity: 1090
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 14
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Molecular Weight: 589.7

Experimental Properties

  • LogP: -0.37490
  • PSA: 147.38000
  • Boiling Point: 703.2±60.0℃ at 760 mmHg
  • Melting Point: No data available
  • Flash Point: 379.1±32.9 °C
  • Color/Form: Powder
  • Density: 1.42

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Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
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ASB-00002188-005-5mg
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CD32000760-5mg
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 ￥800 2024-04-18

Benzoylmesaconine Suppliers

Chengdu Biopurify Phytochemicals Ltd.
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